Cas no 2580097-32-9 (rac-tert-butyl (1R,4S,5R)-2-azabicyclo2.1.1hexane-5-carboxylate)

• Product Name: rac-tert-butyl (1R,4S,5R)-2-azabicyclo2.1.1hexane-5-carboxylate
• CAS No: 2580097-32-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5657537
• PubChem ID: 165895602
• Update Time: 2023-11-27

rac-tert-butyl (1R,4S,5R)-2-azabicyclo2.1.1hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (1R,4S,5R)-2-azabicyclo[2.1.1]hexane-5-carboxylate
• EN300-27726906
• 2580097-32-9
• rac-tert-butyl (1R,4S,5R)-2-azabicyclo2.1.1hexane-5-carboxylate

• Inchi： 1S/C10H17NO2/c1-10(2,3)13-9(12)8-6-4-7(8)11-5-6/h6-8,11H,4-5H2,1-3H3/t6-,7-,8-/m1/s1
• InChI Key： ZCOFAJSJNQLNPC-BWZBUEFSSA-N
• SMILES： O(C(C)(C)C)C([C@H]1[C@H]2C[C@@H]1CN2)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų